Methyl (4-fluoro-3-nitrophenyl)carbamate

• Molecular Formula: C8H7FN2O4
• Molecular Weight: 214.15 g/mol
• IUPAC Name: methyl N-(4-fluoro-3-nitrophenyl)carbamate
• InChI: InChI=1S/C8H7FN2O4/c1-15-8(12)10-5-2-3-6(9)7(4-5)11(13)14/h2-4H,1H3,(H,10,12)
• InChI Key: ZCCUQPFGBDRWSU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=CC(=C(C=C1)F)[N+](=O)[O-]

Description

Methyl (4-fluoro-3-nitrophenyl)carbamate is a useful research compound. Its molecular formula is C8H7FN2O4 and its molecular weight is 214.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Methyl chloroformate (13.2 mL, 170.2 mmol) was added dropwise to a cold (0° C.) dichloromethane (200 mL) solution of 4-fluoro-3-nitro aniline (24.15 g, 154.7 mmol) and DIPEA (35 mL, 201 mmol). The reaction mixture was stirred at rt overnight. The solution was then diluted with 200 mL of dichloromethane and washed with 2M HCl, brine and dried over anhydrous MgSO4. The solvent was concentrated and the product was directly used for next step without further purification. Yield: 35.5 g (99%); 1H NMR (400 MHz, CHLOROFORM-D) δ 3.81 (s, 3H), 7.02 (s, 1H), 7.23 (m, 1H), 7.72 (d, J=8.59 Hz, 1H), 8.17 (dd, J=6.35, 2.64 Hz, 1H).

Synthesis routes and methods II

Procedure details

Methyl chloroformate (13.2 mL, 170.2 mmol) was added dropwise to a cold (0° C.) dichloromethane (200 mL) solution of 4-fluoro-3-nitro aniline (24.15 g, 154.7 mmol) and DIPEA (35 mL, 201 mmol). The reaction mixture was stirred at rt overnight. The solution was then diluted with 200 mL of dichloromethane and washed with 2M HCl, brine and dried over anhydrous MgSO4. The solvent was concentrated and the product directly used in the next step without further purification. Yield: 35.5 g (99%); 1H NMR (400 MHz, CHLOROFORM-D) δ 3.81 (s, 3H), 7.02 (s, 1H), 7.23 (m, 1H), 7.72 (d, J-=8.59 Hz, 1H), 8.17 (dd, J=6.35, 2.64 Hz, 1H).